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Introduction

4-Methoxyphenol, also known as mequinol or hydroquinone monomethyl ether, is an organic
compound with the chemical formula CHsOCeH4OH. It belongs to the class of phenols and is
characterized by a methoxy group substituted at the para position of the benzene ring of a
phenol molecule.[1] This white, waxy crystalline solid has played a significant role in the
advancement of organic chemistry and has found diverse applications, ranging from being a
key polymerization inhibitor to a dermatological agent. This technical guide provides a
comprehensive overview of the historical context of its discovery, detailed experimental
protocols for its synthesis, and a summary of its key quantitative data.

Historical Context and Discovery

The discovery of 4-Methoxyphenol is rooted in the broader exploration of phenols and their
derivatives in the late 19th century. Following the isolation of phenol from coal tar in 1834 by
Friedlieb Ferdinand Runge, the scientific community embarked on extensive research into the
modification and synthesis of related compounds.[2][3] The development of methylation
techniques for phenols was a crucial step that led to the synthesis of compounds like 4-
Methoxyphenol.
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While the exact date and individual credited with the first synthesis of 4-Methoxyphenol are
not definitively documented in readily available historical records, it is widely accepted that its
preparation emerged from early studies in organic chemistry during this period.[1] Chemists of
the era were actively investigating the reactions of phenols and their salts with alkylating
agents. The synthesis of 4-Methoxyphenol was a logical extension of this work, likely
achieved through the methylation of hydroquinone.

Early applications of 4-Methoxyphenol were primarily in the realm of chemical synthesis,
where it served as an intermediate for the production of other organic compounds. Its utility as
a polymerization inhibitor was also recognized, preventing the premature polymerization of
monomers like acrylates and styrene.[4] This property made it a valuable component in the
burgeoning polymer industry. In later years, its biological activity as a depigmenting agent was
discovered, leading to its use in dermatology.[5]

Physicochemical Properties

4-Methoxyphenol is a white to off-white crystalline solid with a characteristic phenolic or
caramel-like odor.[1] A summary of its key physical and chemical properties is presented in the

table below.
Property Value Reference
Molecular Formula C7HsO2 [4]
Molar Mass 124.14 g/mol [4]
Melting Point 54-56 °C [6]
Boiling Point 243 °C [6]
Density 1.55 g/cm3 [4]
Soluble in alcohol, ether,
Solubility acetone, benzene; slightly
soluble in water.
pKa 10.2

Experimental Protocols for Synthesis
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Several methods have been developed for the synthesis of 4-Methoxyphenol. The most

common approaches involve the methylation of hydroquinone or the oxidation of p-

anisaldehyde.

Methylation of Hydroquinone

This is a classical and widely used method for the synthesis of 4-Methoxyphenol.

Experimental Protocol:

Reaction Setup: In a three-necked flask equipped with a reflux condenser, a mechanical
stirrer, and a dropping funnel, dissolve 110 g (1 mole) of hydroquinone in 500 mL of a 10%
agueous sodium hydroxide solution.

Addition of Methylating Agent: While stirring vigorously, add 126 g (1 mole) of dimethyl
sulfate dropwise to the reaction mixture. Maintain the temperature of the reaction mixture
below 40°C using a water bath.

Reaction Completion: After the addition is complete, continue stirring for an additional 30
minutes. To ensure the complete reaction and decomposition of any unreacted dimethyl
sulfate, gently heat the mixture to reflux for 30 minutes.

Work-up and Isolation: Cool the reaction mixture in an ice bath to precipitate the product.
Filter the crude 4-Methoxyphenol and wash it with cold water.

Purification: The crude product can be purified by recrystallization from a suitable solvent like
petroleum ether or by vacuum distillation. The typical yield for this reaction is approximately
78%.[6]

Synthesis from p-Anisaldehyde

This method provides an alternative route to 4-Methoxyphenol via the oxidation of p-

anisaldehyde.

Experimental Protocol:

» Reaction Setup: In a 500 mL round-bottom flask, dissolve 5.0 g (36.7 mmol) of p-

anisaldehyde in 184 mL of methylene chloride.
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o Addition of Reagents: To this solution, add 9.37 mL of 30% aqueous hydrogen peroxide and
5.54 mL of formic acid.

o Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for 20.5 hours
with continuous stirring.

o Hydrolysis: After cooling the reaction mixture, add 119 mL of 1.5 N sodium hydroxide
solution and stir for 15 minutes to hydrolyze the intermediate formate ester.

o Extraction and Isolation: Separate the organic layer and extract the aqueous layer with
methylene chloride. Combine the organic extracts, dry over anhydrous magnesium sulfate,
and concentrate under reduced pressure to obtain the crude product.

 Purification: The crude 4-Methoxyphenol can be purified by distillation to yield a white
crystalline solid. The reported yield for this method is approximately 85-91%.[6]

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 4-Methoxyphenol
from hydroquinone.
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Caption: Synthesis workflow of 4-Methoxyphenol from hydroquinone.
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Conclusion

4-Methoxyphenol, a product of 19th-century advances in organic synthesis, continues to be a
compound of significant industrial and pharmaceutical importance. Its history is intertwined with
the development of fundamental organic reactions, and its synthesis via the methylation of
hydroquinone remains a cornerstone of its production. The detailed protocols and data
presented in this guide offer valuable insights for researchers and professionals engaged in the
fields of chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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